Cas no 2097967-90-1 (methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate)

• Product name: methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate
• CAS No: 2097967-90-1
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5724116
• PubChem ID: 121214756

methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2097967-90-1
• starbld0039244
• methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate
• AKOS026725333
• methyl 2-imidazo[1,2-b]pyrazol-1-ylacetate
• F2198-7485

• Inchi： 1S/C8H9N3O2/c1-13-8(12)6-10-4-5-11-7(10)2-3-9-11/h2-5H,6H2,1H3
• InChI Key： MZXYXPNYSMHONS-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=CN2C1=CC=N2)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.5Ų

Additional information on methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate

Methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate: An Overview of CAS No. 2097967-90-1

Methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate (CAS No. 2097967-90-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate consists of a methyl ester group attached to an acetate moiety, which is further linked to a 1H-imidazo[1,2-b]pyrazole ring. This structure confers the compound with specific physicochemical properties that make it an attractive candidate for various pharmaceutical applications. The imidazopyrazole scaffold is particularly noteworthy due to its ability to interact with multiple biological targets, making it a versatile platform for drug discovery.

Recent studies have highlighted the potential of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate has shown promise in antiviral research. A research team from the University of California reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells. This finding opens up new avenues for the development of broad-spectrum antiviral agents.

The anticancer potential of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism underlying its anticancer activity involves the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate have been extensively studied to assess its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies indicate that methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate is well-tolerated at therapeutic doses.

In conclusion, methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetate (CAS No. 2097967-90-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.